Cas no 139472-21-2 (1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester)
139472-21-2 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester
CAS No:139472-21-2
MF:C12H13BrO4
MW:301.133223295212
CID:1288036
Update Time:2024-08-04
1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester
- 1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, 1,3-dimethyl ester
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- Inchi: 1S/C12H13BrO4/c1-6-5-7(2)9(12(15)17-4)10(13)8(6)11(14)16-3/h5H,1-4H3
- InChI Key: MRSPHYBEAYGWMI-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)=C(C)C=C(C)C(C(OC)=O)=C1Br
Computed Properties
- Exact Mass: 299.99969
Experimental Properties
- Density: 1.407±0.06 g/cm3(Predicted)
- Boiling Point: 337.8±37.0 °C(Predicted)
- PSA: 52.6
1,3-Benzenedicarboxylic acid, 2-bromo-4,6-dimethyl-, dimethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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